2-Iodo-3-methoxybenzonitrile
Overview
Description
Synthesis Analysis
The synthesis of compounds related to 2-Iodo-3-methoxybenzonitrile involves various strategies. For instance, iodobenzene-catalyzed cyclization is used to synthesize 1-methoxy-3,4-dihydro-1H-2,1-benzothiazine 2,2-dioxides from 2-aryl-N-methoxyethanesulfonamides, which suggests that iodine can act as a catalyst in the formation of methoxy-substituted aromatic compounds . Additionally, a synthesis route from vanillin to 3-methoxy-4-chloro-5-nitrobenzonitrile is reported, indicating that methoxy-substituted benzonitriles can be derived from natural products . These methods could potentially be adapted for the synthesis of 2-Iodo-3-methoxybenzonitrile.
Molecular Structure Analysis
The molecular structure of related compounds can be analyzed using spectroscopic techniques. For example, the two-color resonance enhanced two-photon ionization (R2PI) and mass analyzed threshold ionization (MATI) spectroscopy of 2-methoxybenzonitrile provides information on the electronic structure and active vibrations of the molecule . This suggests that similar techniques could be used to study the molecular structure of 2-Iodo-3-methoxybenzonitrile.
Chemical Reactions Analysis
The chemical reactivity of benzonitriles is highlighted in several papers. The reaction of 3,5-dinitrobenzonitrile with sodium methoxide in methanol leads to the formation of methoxy(3,5-dinitrophenyl)methanimine, indicating that benzonitriles can undergo nucleophilic substitution reactions . Furthermore, the palladium-catalyzed norbornene-mediated tandem ortho-C-H-amination/ipso-C-I-cyanation of iodoarenes to synthesize 2-aminobenzonitriles shows the potential for regiospecific functionalization of iodo-substituted benzonitriles . These reactions could be relevant to the chemical behavior of 2-Iodo-3-methoxybenzonitrile.
Physical and Chemical Properties Analysis
The physical and chemical properties of benzonitriles and their derivatives can be inferred from their interactions and polymorphism. For example, 3,5-dihalo-4-hydroxybenzonitriles form chain-like arrangements and polymorphs through specific intermolecular interactions . This suggests that 2-Iodo-3-methoxybenzonitrile may also exhibit unique solid-state properties due to its functional groups. Additionally, the oxidation of 2-methoxyphenols with electron-withdrawing groups using (diacetoxy)iodobenzene indicates the susceptibility of methoxy-substituted compounds to oxidative conditions .
Scientific Research Applications
Spectroscopic Analysis
2-Iodo-3-methoxybenzonitrile and its derivatives are used in spectroscopic studies, such as in resonance enhanced two-photon ionization and mass analyzed threshold ionization spectroscopy. These techniques help determine the molecular structure and energy transitions in compounds. For instance, Zhao et al. (2019) used similar methods for 2-methoxybenzonitrile, highlighting the role of these compounds in understanding molecular vibrations and energy states (Zhao, Jin, Li, & Jia, 2019).
Synthesis Methods
Organic Synthesis
In organic synthesis, 2-Iodo-3-methoxybenzonitrile derivatives participate in reactions like palladium(0)-catalyzed annulation. Pletnev, Tian, & Larock (2002) demonstrated the use of 2-iodobenzonitrile in synthesizing 2,3-diarylindenones and polycyclic aromatic ketones (Pletnev, Tian, & Larock, 2002).
Biological Studies
2-Iodo-3-methoxybenzonitrile is also relevant in biological research. Govindharaju et al. (2019) explored the synthesis and biological evaluation of Cr(III) complexes using 2-aminobenzonitrile, which serves as a starting material for many biologically active compounds (Govindharaju, Muruganantham, Balasubramaniyan, Palanivelan, Jayalakshmi, Rajalakshmi, & Ramachandramoorthy, 2019).
properties
IUPAC Name |
2-iodo-3-methoxybenzonitrile |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H6INO/c1-11-7-4-2-3-6(5-10)8(7)9/h2-4H,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RHXZAKBIPOVXMX-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC(=C1I)C#N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H6INO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60455517 |
Source
|
| Record name | 2-Iodo-3-methoxybenzonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60455517 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
259.04 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Iodo-3-methoxybenzonitrile | |
CAS RN |
490039-70-8 |
Source
|
| Record name | 2-Iodo-3-methoxybenzonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60455517 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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